Cas no 2645419-51-6 (4-bromo-2-(methyl-13C-d3)pyrimidine)

• Product Name: 4-bromo-2-(methyl-13C-d3)pyrimidine
• CAS No: 2645419-51-6
• MF: C₅H₅BrN₂
• MW: 177.021739721298
• CID: 6828035
• PubChem ID: 49758646
• Update Time: 2025-02-26

4-bromo-2-(methyl-13C-d3)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2-(methyl-13C-d3)pyrimidine
• 2645419-51-6
• CS-26511

• Inchi： 1S/C5H5BrN2/c1-4-7-3-2-5(6)8-4/h2-3H,1H3/i1+1D3
• InChI Key： OJPQVYZLQGRFSO-KQORAOOSSA-N
• SMILES： BrC1=CC=NC([13C]([2H])([2H])[2H])=N1

Computed Properties

• Exact Mass: 175.98580Da
• Monoisotopic Mass: 175.98580Da
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 76.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 25.8Ų